Cas no 2223594-35-0 (N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide)
N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26684713
- Z2054608922
- 2223594-35-0
- N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide
-
- Inchi: 1S/C15H25N3O3/c1-21-13-7-12(10-19)18(8-13)9-14(20)17-15(11-16)5-3-2-4-6-15/h12-13,19H,2-10H2,1H3,(H,17,20)/t12-,13+/m0/s1
- InChI Key: FMYNJEYJYPTGFL-QWHCGFSZSA-N
- SMILES: O(C)[C@H]1CN(CC(NC2(C#N)CCCCC2)=O)[C@H](CO)C1
Computed Properties
- Exact Mass: 295.18959167g/mol
- Monoisotopic Mass: 295.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 85.6Ų
N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684713-0.05g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 0.05g |
$827.0 | 2025-03-20 | |
| Enamine | EN300-26684713-0.1g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 0.1g |
$867.0 | 2025-03-20 | |
| Enamine | EN300-26684713-0.25g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 0.25g |
$906.0 | 2025-03-20 | |
| Enamine | EN300-26684713-0.5g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 0.5g |
$946.0 | 2025-03-20 | |
| Enamine | EN300-26684713-1g |
2223594-35-0 | 90% | 1g |
$986.0 | 2023-11-13 | ||
| Enamine | EN300-26684713-2.5g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-20 | |
| Enamine | EN300-26684713-5g |
2223594-35-0 | 90% | 5g |
$2858.0 | 2023-11-13 | ||
| Enamine | EN300-26684713-10g |
2223594-35-0 | 90% | 10g |
$4236.0 | 2023-11-13 | ||
| Enamine | EN300-26684713-1.0g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 1.0g |
$986.0 | 2025-03-20 | |
| Enamine | EN300-26684713-5.0g |
N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide |
2223594-35-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-20 |
N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide
Comprehensive Analysis of N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide (CAS No. 2223594-35-0)
In the rapidly evolving field of pharmaceutical chemistry, N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide (CAS No. 2223594-35-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's intricate design, featuring a cyanocyclohexyl group and a hydroxymethyl-methoxypyrrolidine moiety, positions it as a promising candidate for further research in medicinal chemistry.
The CAS No. 2223594-35-0 is a critical identifier for researchers seeking to explore this compound's properties. With the growing demand for novel therapeutic agents, the N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide has been the subject of numerous studies aiming to elucidate its pharmacological profile. Its stereochemistry, particularly the (2S,4R) configuration, plays a pivotal role in its biological activity, making it a focal point for enantioselective synthesis and chiral analysis.
One of the most frequently searched questions in the context of this compound revolves around its synthesis and purification methods. Researchers are keen to understand the optimal conditions for producing high yields of N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide with minimal impurities. Advanced techniques such as HPLC and NMR spectroscopy are often employed to ensure the compound's purity and structural integrity. These methods are essential for maintaining the compound's efficacy in subsequent biological assays.
Another area of interest is the compound's potential mechanism of action. While detailed studies are still underway, preliminary data suggest that the hydroxymethyl and methoxy groups may interact with specific biological targets, influencing cellular pathways. This has led to speculation about its applicability in treating various conditions, aligning with the current trend of personalized medicine and targeted therapy. The compound's ability to modulate enzymatic activity or receptor binding is a hot topic in academic and industrial research circles.
From a structural-activity relationship (SAR) perspective, the N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide offers a rich template for derivatization. Chemists are exploring modifications to the cyanocyclohexyl or pyrrolidine segments to enhance bioavailability or selectivity. Such efforts are driven by the increasing demand for small-molecule drugs with improved pharmacokinetic properties. The compound's logP and solubility parameters are also critical factors under investigation.
In the realm of computational chemistry, CAS No. 2223594-35-0 has been the subject of molecular docking and QSAR studies. These in silico approaches aim to predict the compound's interactions with proteins or nucleic acids, providing valuable insights before costly wet-lab experiments. The integration of AI-driven drug discovery tools has further accelerated the exploration of this molecule, making it a prime example of modern cheminformatics applications.
The stability of N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide under various conditions is another frequently discussed topic. Researchers are investigating its degradation pathways and storage requirements to ensure long-term viability in pharmaceutical formulations. Understanding these factors is crucial for compliance with Good Manufacturing Practices (GMP) and regulatory standards.
As the scientific community continues to explore the potential of CAS No. 2223594-35-0, collaborations between academia and industry are becoming increasingly common. The compound's versatility and unique structural attributes make it a valuable asset in the quest for innovative therapeutics. With ongoing advancements in synthetic methodology and analytical technology, the future of N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide looks promising, offering new avenues for scientific discovery and therapeutic development.
2223594-35-0 (N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(hydroxymethyl)-4-methoxypyrrolidin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)